Cas no 60526-88-7 (1,3-Benzenediol, 5-(1-cyclohexyl-1-methylethyl)-)

• Product Name: 1,3-Benzenediol, 5-(1-cyclohexyl-1-methylethyl)-
• CAS No: 60526-88-7
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 497164
• PubChem ID: 12321292
• Update Time: 2025-04-19

1,3-Benzenediol, 5-(1-cyclohexyl-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-(1-cyclohexyl-1-methylethyl)-
• 5-(2-cyclohexylpropan-2-yl)benzene-1,3-diol

• Inchi： 1S/C15H22O2/c1-15(2,11-6-4-3-5-7-11)12-8-13(16)10-14(17)9-12/h8-11,16-17H,3-7H2,1-2H3
• InChI Key： KJSPFEUPTUMFIR-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)C(C)(C)C1CCCCC1)O

Computed Properties

• Exact Mass: 234.16206
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes